Cas no 70069-12-4 (oleic acid, compound with N,N-dimethyloctadecylamine (1:1))

• Product name: oleic acid, compound with N,N-dimethyloctadecylamine (1:1)
• CAS No: 70069-12-4
• MF: C₃₈H₇₇NO₂
• MW: 580.023492574692
• CID: 1740639
• PubChem ID: 6437749

oleic acid, compound with N,N-dimethyloctadecylamine (1:1) Chemical and Physical Properties

Names and Identifiers

• oleic acid, compound with N,N-dimethyloctadecylamine (1:1)
• 9-Octadecenoic acid (9Z)-, compd. with N,N-dimethyl-1-octadecanamine (1:1)
• Dimethylstearylamine oleate
• (9Z)-octadec-9-enoic acid - N,N-dimethyloctadecan-1-amine (1:1)
• DTXSID4072027
• EINECS 274-300-7
• ISXUPALXMVVLSU-SVMKZPJVSA-N
• NS00091386
• DTXCID3046619
• SCHEMBL5881102
• 70069-12-4

• Inchi： 1S/C20H43N.C18H34O2/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21(2)3;1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h4-20H2,1-3H3;9-10H,2-8,11-17H2,1H3,(H,19,20)/b;10-9-
• InChI Key： ISXUPALXMVVLSU-SVMKZPJVSA-N
• SMILES： CCCCCCCCCCCCCCCCCCN(C)C.CCCCCCCCC=CCCCCCCCC(=O)O

Computed Properties

• Exact Mass: 579.59581
• Monoisotopic Mass: 579.59543070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 41
• Rotatable Bond Count: 32
• Complexity: 410
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.54